

# URMC-099 combination therapy optimization

**Author:** Smolecule Technical Support Team. **Date:** February 2026

**Compound Focus:** URMC-099

Cat. No.: S548948

Get Quote

## URMC-099 Fact Sheet

The table below summarizes the core characteristics of **URMC-099** based on the search results.

| Property                  | Description                                                                                                                                                                         |
|---------------------------|-------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------|
| Primary Target            | Mixed Lineage Kinase 3 (MLK3) inhibitor (IC <sub>50</sub> = 14 nM) [1] [2]                                                                                                          |
| Additional Kinase Targets | LRRK2 (IC <sub>50</sub> = 11 nM), FLT3 (IC <sub>50</sub> = 4 nM), ABL1 (IC <sub>50</sub> = 6.8 nM) and others, giving it a "broad-spectrum" profile [3] [2]                         |
| Key Biological Effect     | Anti-inflammatory & neuroprotection; shifts microglia to less inflammatory phenotype, protects synapses, facilitates amyloid-β degradation & phagolysosomal trafficking [3] [4] [5] |
| Blood-Brain Barrier       | Excellent penetration [2]                                                                                                                                                           |
| Administration            | Intraperitoneal (i.p.) injection in rodent models [3] [5]                                                                                                                           |
| Typical In Vivo Dose      | 10 mg/kg [3] [5]                                                                                                                                                                    |

## Common Experimental Protocols

Here are detailed methodologies for key experiments involving **URMC-099**, as reported in the literature.

## In Vivo Administration in Mouse Models

This protocol is common to studies on neuroinflammatory diseases [3] [5].

- **Drug Formulation:** **URMC-099** is dissolved at 2 mg/mL in a sterile vehicle solution of **5% DMSO, 40% polyethylene glycol 400 (PEG400), and 55% normal saline** [3] [5].
- **Dosing Schedule:** A common regimen is **10 mg/kg, administered via intraperitoneal (i.p.) injection**, twice daily [3].
- **Treatment Onset:** In disease models like EAE, treatment often begins **after the onset of motor symptoms** [3].

## In Vitro Treatment on Primary Microglia

This protocol is used to study the drug's effect on microglial cells [4].

- **Cell Culture:** Primary mouse microglia are isolated and plated at a density of  **$2 \times 10^5$  cells per well on 24-well plates** [4].
- **Pre-Incubation:** Microglia are pre-incubated with **100 nM URMC-099** for 30 minutes [4].
- **Stimulation:** Following pre-incubation, cells are stimulated with agents like **10  $\mu$ M monomeric A $\beta$ 42** to model disease-specific inflammation [4].

## Troubleshooting and FAQs


Based on the research findings, here are solutions to common experimental challenges.

- **Q: The narrow-spectrum MLK3 inhibitor I am using is not effective, but URMC-099 is. Why?**
  - **A:** Research indicates that **URMC-099's broad-spectrum inhibition of multiple kinases (MLKs, LRRK2, and others) is more effective** in neuroinflammatory disease models than selectively targeting MLK3 alone. This suggests a combination of inhibited pathways is required for the observed neuroprotection [3].
- **Q: How can I assess the functional cognitive improvement in mice after URMC-099 treatment?**

- **A:** The **Contextual Fear Conditioning test** and object location/identity tasks like the "**What-Where-When**" and **Memory Load Object Discrimination** can be used. Studies show **URMC-099** treatment reversed hippocampal-dependent memory deficits in mouse models [3] [5].
- **Q:** My research involves combination therapy. Has **URMC-099** been used with other agents?
  - **A:** Yes. **URMC-099** has been successfully co-administered with **nanoformulated antiretroviral therapy (nanoART)** in HIV models. It enhanced nanoART's antiviral activity by promoting its retention in Rab7- and Rab11-associated recycling and late endosomes within macrophages [6].

## **URMC-099 Mechanism and Experimental Workflow**

The diagram below summarizes the primary mechanism of action of **URMC-099** and a generalized workflow for in vivo experimentation.



[Click to download full resolution via product page](#)

## Guidance for Technical Support

Since the search results are focused on preclinical research rather than technical IT support, here's how you can build out your support center:

- **For specific technical issues** with equipment or software in a URM environment, the official IT support contacts from the University of Rochester Medical Center are:
  - **Email:** [smdithelp@urmc.rochester.edu](mailto:smdithelp@urmc.rochester.edu) [7]
  - **Phone (Faculty/Staff):** (585) 275-3200 [8]
- **Expand your FAQs** by anticipating common lab problems related to the protocols above, such as drug solubility issues, optimizing dosing schedules for new disease models, or standardizing

behavioral tests.

- **Create standard operating procedures (SOPs)** based on the published experimental protocols to ensure consistency across your team's experiments.

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. URM C Start-up Takes Aim at Memory and Cognitive ... [urmc.rochester.edu]
2. URM C-099 | MLK3 Inhibitor [medchemexpress.com]
3. The Mixed-Lineage Kinase Inhibitor URM C-099 Protects ... [pmc.ncbi.nlm.nih.gov]
4. The mixed-lineage kinase 3 inhibitor URM C-099 facilitates ...  
[jneuroinflammation.biomedcentral.com]
5. The broad spectrum mixed-lineage kinase 3 inhibitor URM C ...  
[jneuroinflammation.biomedcentral.com]
6. The Mixed Lineage Kinase-3 Inhibitor URM C-099 ... [pmc.ncbi.nlm.nih.gov]
7. Support Services - Research & Academic IT - UR Medicine [urmc.rochester.edu]
8. Contact Us [rochester.edu]

To cite this document: Smolecule. [URMC-099 combination therapy optimization]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548948#urmc-099-combination-therapy-optimization>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)